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Compound of Interest

Compound Name:
ethyl 5-(chlorosulfonyl)-1H-

pyrazole-3-carboxylate

CAS No.: 1297611-70-1

Cat. No.: B2776807

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Pyrazole Core in Modern Chemistry
The pyrazole nucleus is a cornerstone in medicinal chemistry and materials science, offering a

versatile scaffold for the design of novel molecules with a wide array of biological activities and

material properties. This guide focuses on a specific, yet highly significant, class of these

compounds: the ethyl pyrazole-3-carboxylates. While the specific isomer, ethyl 5-
(chlorosulfonyl)-1H-pyrazole-3-carboxylate, is not readily documented, this guide will utilize

a closely related and well-characterized analogue, ethyl 5-amino-1H-pyrazole-3-carboxylate

(CAS No. 105434-90-0), as a focal point to explore the synthesis, reactivity, and application of

this important chemical family. The principles and protocols discussed herein are broadly

applicable to the synthesis and derivatization of various pyrazole-3-carboxylates, providing a

robust framework for researchers in the field.
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Compound Profile: Ethyl 5-amino-1H-pyrazole-3-
carboxylate

Property Value Source

CAS Number 105434-90-0

Molecular Formula C6H9N3O2

Molecular Weight 155.16 g/mol

Appearance Yellow to Brown Solid

Purity Typically ≥97%

Storage
2-8°C, sealed in dry, dark

place

Chemical Structure:

Caption: Chemical structure of ethyl 5-amino-1H-pyrazole-3-carboxylate.

Synthesis and Mechanistic Insights
The synthesis of ethyl 5-substituted-1H-pyrazole-3-carboxylates is a well-established process

in organic chemistry, often involving a condensation reaction between a β-dicarbonyl

compound and a hydrazine derivative.[1][2] This approach provides a high degree of flexibility,

allowing for the introduction of various substituents on the pyrazole ring.

General Synthetic Pathway:
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Caption: Generalized synthetic route to ethyl 5-substituted-1H-pyrazole-3-carboxylates.

Detailed Experimental Protocol: Synthesis of Ethyl 5-(substituted)-1H-pyrazole-3-carboxylate

Derivatives

This protocol is adapted from a general method for the synthesis of this class of compounds.[1]

[2]

Step 1: Formation of the Intermediate Dioxo-ester

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the

appropriate acetophenone derivative in diethyl oxalate.

Slowly add a solution of sodium ethoxide in ethanol to the mixture at room temperature. The

causality here is the need for a strong base to deprotonate the α-carbon of the

acetophenone, initiating the Claisen condensation.

Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is quenched with a dilute acid (e.g., HCl) and the

product is extracted with an organic solvent (e.g., ethyl acetate).

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent

is removed under reduced pressure to yield the crude ethyl-2,4-dioxo-4-phenylbutanoate

derivative. This intermediate is often used in the next step without further purification.

Step 2: Cyclization to the Pyrazole Ring

Suspend the crude dioxo-ester intermediate in glacial acetic acid.

Add hydrazine hydrate dropwise to the suspension. The acetic acid serves as a catalyst for

the condensation and subsequent cyclization.

Reflux the reaction mixture for 4-8 hours. The cyclization is driven by the formation of the

stable aromatic pyrazole ring.

After cooling to room temperature, pour the reaction mixture into ice-water.
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The precipitated solid is collected by filtration, washed with water, and dried.

The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol)

to afford the pure ethyl 5-(substituted)-1H-pyrazole-3-carboxylate derivative.

Self-Validating System: The success of the synthesis is validated at each stage. The formation

of the intermediate can be confirmed by spectroscopic methods such as ¹H NMR and IR. The

final product's identity and purity are confirmed by melting point determination, elemental

analysis, and comprehensive spectroscopic analysis (¹H NMR, ¹³C NMR, Mass Spectrometry,

and IR). The expected spectroscopic data for pyrazole derivatives are well-documented,

providing a clear benchmark for validation.[1][2]

Reactivity and Derivatization
The ethyl 5-amino-1H-pyrazole-3-carboxylate scaffold offers several sites for further chemical

modification, making it a valuable building block in drug discovery.
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Caption: Reactive sites on the ethyl 5-amino-1H-pyrazole-3-carboxylate scaffold.

Amino Group (C5): The primary amino group is a versatile handle for a variety of

transformations. It can readily undergo acylation to form amides or be treated with sulfonyl
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chlorides to yield sulfonamides. These modifications are crucial for modulating the

compound's pharmacokinetic and pharmacodynamic properties.

Ester Group (C3): The ethyl ester can be hydrolyzed under basic or acidic conditions to the

corresponding carboxylic acid. This carboxylic acid is a key intermediate for the synthesis of

a wide range of amides via coupling reactions with various amines, a common strategy in the

development of bioactive molecules.

Pyrazole Ring (N1): The nitrogen atom at the 1-position of the pyrazole ring can be alkylated

or arylated under appropriate conditions, allowing for the introduction of diverse substituents

that can influence the molecule's biological activity and physical properties.

Applications in Drug Discovery and Development
Pyrazole derivatives are a prominent class of heterocyclic compounds in medicinal chemistry,

exhibiting a broad spectrum of biological activities. Ethyl 5-substituted-1H-pyrazole-3-

carboxylates serve as crucial intermediates in the synthesis of pharmaceuticals with various

therapeutic applications.

Anti-inflammatory Agents: Numerous studies have demonstrated the potent anti-

inflammatory properties of pyrazole derivatives.[1][2] The synthesized compounds often

exhibit significant activity in in-vivo models of inflammation, such as the carrageenan-

induced rat paw edema model. The mechanism of action is often attributed to the inhibition

of inflammatory mediators.

Antimicrobial Agents: The pyrazole scaffold has been incorporated into a variety of

antimicrobial agents. Certain ethyl 1,5-disubstituted-1H-pyrazole-3-carboxylates have shown

promising activity against both Gram-positive and Gram-negative bacteria, as well as fungal

pathogens.[3]

Anticancer Agents: The versatility of the pyrazole core has been exploited in the design of

novel anticancer agents. Derivatives have been shown to induce apoptosis and inhibit the

growth of various cancer cell lines.

Safety and Handling
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As with any chemical reagent, proper safety precautions must be observed when handling

ethyl pyrazole-3-carboxylate derivatives.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust

or vapors.

Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion and Future Outlook
The ethyl pyrazole-3-carboxylate scaffold is a privileged structure in the field of medicinal

chemistry. Its synthetic accessibility and the potential for diverse functionalization make it an

invaluable tool for the development of novel therapeutic agents. While the specific target of this

guide, ethyl 5-(chlorosulfonyl)-1H-pyrazole-3-carboxylate, remains elusive in the public

domain, the exploration of its close analogues provides a comprehensive understanding of the

chemistry and potential applications of this important class of molecules. Future research will

undoubtedly continue to uncover new synthetic methodologies and biological applications for

these versatile compounds, further solidifying the importance of the pyrazole core in modern

drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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